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Compound of Interest

Compound Name: Hql-79

Cat. No.: B1673412

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of
HQL-79 in mouse models, with a focus on protocols for allergic airway inflammation. HQL-79 is
a potent and selective inhibitor of hematopoietic prostaglandin D synthase (H-PGDS), a key
enzyme in the production of prostaglandin D2 (PGDZ2), a mediator of allergic and inflammatory
responses.[1][2]

Mechanism of Action

HQL-79 acts by selectively inhibiting the enzymatic activity of H-PGDS. This inhibition prevents
the conversion of prostaglandin H2 (PGH2) to PGD2, thereby reducing the levels of this pro-
inflammatory mediator.[1][3] This targeted action makes HQL-79 a valuable tool for studying
the role of PGD2 in various pathological conditions.

Signaling Pathway

The mechanism of action of HQL-79 involves the direct inhibition of the H-PGDS enzyme within
the arachidonic acid cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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